Cas no 6647-24-1 (2-amino-4,5-dichlorobenzenethiol)

• Product Name: 2-amino-4,5-dichlorobenzenethiol
• CAS No: 6647-24-1
• MF: C₆H₅Cl₂NS
• MW: 194.081598043442
• MDL: MFCD20700459
• CID: 3385655
• PubChem ID: 13589905
• Update Time: 2025-04-23

2-amino-4,5-dichlorobenzenethiol Chemical and Physical Properties

Names and Identifiers

• BENZENETHIOL, 2-AMINO-4,5-DICHLORO-
• 2-Amino-4,5-dichlorobenzenethiol, 95%
• AKOS017529581
• 2-Amino-4,5-dichlorobenzenethiol
• 848-263-8
• 2-amino-4,5-dichlorobenzene-1-thiol
• 6647-24-1
• EN300-342456
• SCHEMBL5312236
• 2-amino-4,5-dichlorobenzenethiol

• MDL： MFCD20700459
• Inchi： 1S/C6H5Cl2NS/c7-3-1-5(9)6(10)2-4(3)8/h1-2,10H,9H2
• InChI Key： WWDDVHJPALVZTL-UHFFFAOYSA-N
• SMILES： C1(S)=CC(Cl)=C(Cl)C=C1N

Computed Properties

• Exact Mass: 192.9519757Da
• Monoisotopic Mass: 192.9519757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 27Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-amino-4,5-dichlorobenzenethiol

Introduction to BENZENETHIOL, 2-AMINO-4,5-DICHLORO (CAS No. 6647-24-1)

BENZENETHIOL, 2-AMINO-4,5-DICHLORO, identified by the Chemical Abstracts Service Number (CAS No.) 6647-24-1, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of halogenated aromatic thiols, characterized by its benzene ring substituted with two chlorine atoms at the 4 and 5 positions, and an amino group at the 2 position. The unique structural features of this molecule make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications in medicinal chemistry.

The structural formula of BENZENETHIOL, 2-AMINO-4,5-DICHLORO can be represented as follows: a benzene ring with chlorine atoms at the 4 and 5 positions and an amino group at the 2 position, with the thiol (-SH) group attached to the benzene ring. This arrangement imparts distinct chemical properties to the compound, including reactivity with nucleophiles and electrophiles, as well as potential interactions with biological targets.

In recent years, the pharmaceutical industry has shown increasing interest in halogenated aromatic compounds due to their versatility in drug design. The presence of chlorine atoms enhances the lipophilicity of the molecule, making it more suitable for membrane transport and binding to biological targets. Additionally, the thiol group can participate in disulfide bond formation, which is crucial for stabilizing protein structures in drug development.

One of the most compelling aspects of BENZENETHIOL, 2-AMINO-4,5-DICHLORO is its potential application in the synthesis of bioactive molecules. Researchers have been exploring its use as a building block for more complex structures with therapeutic properties. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory effects. The amino group provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological activities.

Recent studies have highlighted the role of halogenated thiols in medicinal chemistry. A notable example is their use in developing kinase inhibitors, which are critical for treating various cancers and inflammatory diseases. The electron-withdrawing nature of chlorine atoms can modulate the reactivity of the thiol group, enabling precise control over molecular interactions. This has led to the discovery of novel compounds with improved pharmacokinetic profiles.

The synthesis of BENZENETHIOL, 2-AMINO-4,5-DICHLORO typically involves multi-step organic reactions starting from commercially available precursors. The introduction of chlorine atoms at specific positions on the benzene ring requires careful selection of reaction conditions to ensure high selectivity and yield. Advanced synthetic techniques such as cross-coupling reactions and palladium-catalyzed transformations have been employed to achieve this goal.

In addition to its pharmaceutical applications, BENZENETHIOL, 2-AMINO-4,5-DICHLORO has found utility in materials science. Its ability to form coordination complexes with metal ions makes it a promising candidate for developing catalysts and functional materials. These complexes can exhibit unique electronic properties that are useful in optoelectronic devices and sensors.

The chemical reactivity of BENZENETHIOL, 2-AMINO-4,5-DICHLORO is further enhanced by its ability to undergo oxidation-reduction reactions. The thiol group can be easily oxidized to form a disulfide bond or reduced to form hydrosulfide anions under appropriate conditions. This redox behavior makes it an attractive candidate for studying redox-sensitive biological processes and developing redox-based therapeutics.

From a computational chemistry perspective, BENZENETHIOL, 2-AMINO-4,5-DICHLORO has been subjected to extensive molecular modeling studies. These studies aim to elucidate its interaction with biological targets at an atomic level. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its binding affinity and mechanism of action.

The environmental impact of BENZENETHIOL, 2-AMINO-4,5-DICHLORO is another area of concern that has been addressed by researchers. While this compound offers numerous benefits in pharmaceutical applications, its potential environmental persistence necessitates careful handling and disposal practices. Efforts are ongoing to develop greener synthetic routes that minimize waste generation and reduce environmental footprints.

In conclusion,BENZENETHIOL, CAS No. 6647-24-1, is a versatile compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with therapeutic properties. As research continues to uncover new applications for this compound,BENZENETHIOL, 2-amino, 4, 5-dichloro, will undoubtedly play an important role in advancing scientific knowledge and technological innovation.